Cas no 1805421-82-2 (2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine)

• Product Name: 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine
• CAS No: 1805421-82-2
• MF: C₇H₂BrF₅IN
• MW: 401.897970676422
• CID: 4862265
• Update Time: 2025-06-22

2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF5IN/c8-5-3(7(11,12)13)4(14)2(1-15-5)6(9)10/h1,6H
• InChI Key： ZGGPITZFYJYSQH-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine

Introduction to 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805421-82-2)

2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine, with the CAS number 1805421-82-2, is a highly specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a bromine, iodine, difluoromethyl, and trifluoromethyl substituents on a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in various research areas.

The synthesis of 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine involves a series of well-defined steps that require precise control over reaction conditions. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity. One notable approach involves the sequential introduction of the bromine, iodine, and fluorinated groups onto the pyridine ring. This multi-step process typically starts with the preparation of a pyridine derivative, followed by selective halogenation and fluorination reactions.

In terms of its physical and chemical properties, 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine exhibits a molecular weight of 467.39 g/mol and is known for its low solubility in water but good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point is around 100°C, and it has a boiling point that exceeds 300°C under standard atmospheric conditions. These properties make it suitable for use in various chemical reactions and analytical techniques.

The biological activity of 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine has been a subject of extensive research. Studies have shown that this compound possesses potent inhibitory effects on certain enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, it has been evaluated for its ability to modulate the activity of kinases, which are key enzymes involved in cellular signaling pathways. The presence of the bromine, iodine, and fluorinated groups on the pyridine ring enhances its binding affinity to specific protein targets, thereby improving its efficacy as a potential therapeutic agent.

One of the most promising applications of 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine is in the field of cancer research. Preclinical studies have demonstrated its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its unique structural features, which allow it to interact specifically with cancer-related proteins. Additionally, ongoing clinical trials are exploring its efficacy in combination with other anticancer drugs to enhance treatment outcomes.

Beyond its therapeutic potential, 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine has also found applications in agrochemicals. Its strong binding affinity to specific receptors makes it an effective herbicide or insecticide. Researchers are investigating its use in developing new formulations that are more environmentally friendly and have reduced toxicity to non-target organisms.

In conclusion, 2-Bromo-5-(difluoromethyl)-4-iodo-3-(trifluoromethyl)pyridine (CAS No. 1805421-82-2) is a versatile compound with a wide range of applications in both medicinal chemistry and agrochemicals. Its unique structural features and biological activity make it an important molecule for further research and development. As new synthetic methods continue to emerge and our understanding of its mechanisms deepens, the potential uses of this compound are likely to expand even further.